Technical Documentation Center

4-Isobutoxy-3,5-dimethylbenzaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Isobutoxy-3,5-dimethylbenzaldehyde

Core Science & Biosynthesis

Foundational

Synonyms for 3,5-dimethyl-4-isobutoxybenzaldehyde

Technical Guide: 3,5-Dimethyl-4-Isobutoxybenzaldehyde Abstract This technical guide provides a comprehensive analysis of 3,5-dimethyl-4-isobutoxybenzaldehyde (CAS 1038730-49-2), a specialized aromatic aldehyde intermedia...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: 3,5-Dimethyl-4-Isobutoxybenzaldehyde

Abstract This technical guide provides a comprehensive analysis of 3,5-dimethyl-4-isobutoxybenzaldehyde (CAS 1038730-49-2), a specialized aromatic aldehyde intermediate used in medicinal chemistry. Characterized by a sterically hindered core (3,5-dimethyl) and a lipophilic ether tail (4-isobutoxy), this molecule serves as a critical building block for modulating the physicochemical properties (logP, metabolic stability) of drug candidates, particularly in the development of nuclear receptor modulators (e.g., RORγt inverse agonists) and kinase inhibitors. This document details its nomenclature, synthetic pathways, analytical characterization, and handling protocols.

Part 1: Nomenclature & Identity

Precise nomenclature is essential for database retrieval and regulatory compliance. The following table consolidates the verified identifiers for this compound.

Identifier Type Designation Context
IUPAC Name 4-(2-Methylpropoxy)-3,5-dimethylbenzaldehyde Official systematic name used in patent literature and regulatory filings.
CAS Registry Number 1038730-49-2 Unique numerical identifier for database search (SciFinder, PubChem).
Inverted Name Benzaldehyde, 4-(2-methylpropoxy)-3,5-dimethyl-Used in Chemical Abstracts Service (CA) indexing.
Common Synonyms 4-Isobutoxy-3,5-dimethylbenzaldehyde4-Isobutoxy-3,5-xylenalIndustry-standard terms for procurement and lab notebooks.
SMILES CC(C)COC1=C(C)C=C(C=O)C=C1CMachine-readable string for cheminformatics.[1]
Molecular Formula C₁₄H₂₀O₂MW: 220.31 g/mol

Part 2: Structural Analysis & Pharmacophore Role

The structural uniqueness of 3,5-dimethyl-4-isobutoxybenzaldehyde lies in its "Shielded Ether" motif .

  • 3,5-Dimethyl Blockade: The two methyl groups at the ortho positions relative to the ether linkage create significant steric hindrance. This:

    • Prevents Metabolic Dealkylation: It shields the ether oxygen from cytochrome P450 enzymes, extending the half-life of the resulting drug molecule compared to unhindered alkoxy analogs.

    • Restricts Conformation: It forces the isobutoxy group to adopt a perpendicular conformation relative to the phenyl ring, which can enhance binding selectivity in protein pockets (e.g., RORγt ligand binding domains).

  • 4-Isobutoxy Tail: This group adds lipophilicity (increasing logP) and bulk, often used to fill hydrophobic pockets in target proteins.

Part 3: Synthetic Pathways

The synthesis of 3,5-dimethyl-4-isobutoxybenzaldehyde is typically achieved via a Williamson Ether Synthesis . However, due to the steric hindrance of the 3,5-dimethyl pattern, standard conditions must be optimized to prevent elimination side reactions of the alkyl halide.

Protocol: Alkylation of 3,5-Dimethyl-4-hydroxybenzaldehyde

Reagents:

  • Precursor: 3,5-Dimethyl-4-hydroxybenzaldehyde (CAS 2233-18-3) [1].[1][2]

  • Alkylating Agent: 1-Bromo-2-methylpropane (Isobutyl bromide) [2].

  • Base: Potassium Carbonate (

    
    ) or Cesium Carbonate (
    
    
    
    ). Note: Cesium carbonate is preferred for sterically hindered phenols due to the "cesium effect" which enhances nucleophilicity.
  • Solvent: N,N-Dimethylformamide (DMF) or Acetonitrile (

    
    ).
    

Step-by-Step Methodology:

  • Preparation: In a dry round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 3,5-dimethyl-4-hydroxybenzaldehyde (1.0 eq) in anhydrous DMF (0.5 M concentration).

  • Deprotonation: Add

    
     (1.5 eq) or 
    
    
    
    (1.2 eq). Stir at room temperature for 30 minutes to generate the phenoxide anion. The solution will typically turn yellow/orange.
  • Alkylation: Add 1-Bromo-2-methylpropane (1.5 eq) dropwise.

  • Reaction: Heat the mixture to 80°C for 12–18 hours. Monitor via TLC (Hexane:EtOAc 8:2) or LC-MS.

    • Critical Control Point: Do not overheat (>100°C) to avoid elimination of isobutyl bromide to isobutylene.

  • Workup: Cool to room temperature. Pour the mixture into ice-cold water (5x reaction volume). Extract with Ethyl Acetate (3x).

  • Purification: Wash the combined organic layers with water and brine to remove DMF. Dry over

    
    , filter, and concentrate. Purify via silica gel column chromatography (Gradient: 0-10% EtOAc in Hexanes).
    

Yield Expectation: 75–85% as a colorless to pale yellow oil or low-melting solid.

Visualization: Synthetic Workflow

SynthesisWorkflow Precursor 3,5-Dimethyl-4- hydroxybenzaldehyde (CAS 2233-18-3) Intermediate Phenoxide Anion (In Situ) Precursor->Intermediate Deprotonation Reagents Isobutyl Bromide + K2CO3/Cs2CO3 Reagents->Intermediate Reaction Heat (80°C, 12h) DMF Solvent Intermediate->Reaction Product 3,5-Dimethyl-4- isobutoxybenzaldehyde (CAS 1038730-49-2) Reaction->Product Sn2 Substitution

Figure 1: Synthetic pathway for 3,5-dimethyl-4-isobutoxybenzaldehyde via Williamson ether synthesis.

Part 4: Analytical Characterization

To validate the identity of the synthesized compound, the following spectral data should be observed.

Technique Expected Signal Interpretation
¹H NMR (CDCl₃)

9.89 (s, 1H)
Aldehyde proton (-CHO) . Characteristic singlet.

7.55 (s, 2H)
Aromatic protons . Singlet indicates symmetry (3,5-substitution).

3.75 (d, 2H)
Ether methylene (-OCH₂-) . Doublet due to coupling with methine.

2.30 (s, 6H)
Aromatic methyls (Ar-CH₃) . Singlet integrating to 6 protons.

2.10 (m, 1H)
Methine (-CH-) . Multiplet from isobutyl group.

1.05 (d, 6H)
Terminal methyls (-CH(CH₃)₂) . Doublet.
¹³C NMR ~191 ppmCarbonyl carbon (C=O).
~162 ppmAromatic C4 (attached to oxygen).
~132 ppmAromatic C3/C5 (attached to methyls).
IR Spectroscopy 1690–1700 cm⁻¹Strong C=O stretch (Aldehyde).
2850–2960 cm⁻¹C-H stretch (Alkyl).

Part 5: Handling & Stability

  • Storage: Store at 2–8°C under an inert atmosphere (Nitrogen or Argon). Aldehydes are prone to oxidation to the corresponding carboxylic acid (3,5-dimethyl-4-isobutoxybenzoic acid) upon prolonged exposure to air.

  • Safety:

    • GHS Classification: Warning. Causes skin irritation (H315), Eye irritation (H319).

    • Reactivity: Incompatible with strong oxidizing agents and strong bases.

  • Self-Validation: Before use in subsequent steps (e.g., Reductive Amination or Wittig reaction), check the ¹H NMR for the disappearance of the aldehyde peak at 9.89 ppm or the appearance of a broad acid peak at >11 ppm to confirm purity.

References

  • PubChem. (n.d.). 3,5-Dimethyl-4-hydroxybenzaldehyde (CAS 2233-18-3).[1][3] National Center for Biotechnology Information. Retrieved from [Link]

  • ChemSRC. (2025).[2] 4-Isobutoxy-3,5-dimethylbenzaldehyde (CAS 1038730-49-2).[4] Retrieved from [Link]

Sources

Exploratory

A Technical Guide to Safety Assessment for Novel Benzaldehyde Derivatives: A Case Study on 4-Isobutoxy-3,5-dimethylbenzaldehyde

Preamble: Navigating the Data Deficit for Novel Chemical Entities In the fast-paced environment of drug discovery and chemical research, scientists frequently synthesize or procure novel compounds for which comprehensive...

Author: BenchChem Technical Support Team. Date: February 2026

Preamble: Navigating the Data Deficit for Novel Chemical Entities

In the fast-paced environment of drug discovery and chemical research, scientists frequently synthesize or procure novel compounds for which comprehensive safety data has not yet been established. 4-Isobutoxy-3,5-dimethylbenzaldehyde is one such entity. A thorough search of public databases and supplier safety data sheets (SDS) reveals a lack of specific toxicological and safety information for this precise structure.

This guide is designed for researchers, scientists, and drug development professionals who face this common challenge. It provides a robust, scientifically-grounded framework for conducting a preliminary safety and risk assessment for a novel compound by leveraging data from structurally analogous molecules. We will use 4-Isobutoxy-3,5-dimethylbenzaldehyde as a case study to demonstrate how to build a predictive safety profile, establish safe handling protocols, and design emergency procedures. This approach prioritizes researcher safety and scientific integrity in the absence of direct, validated data.

Compound Identification and Analog-Based Physicochemical Analysis

The first step in a predictive safety assessment is to deconstruct the target molecule and identify commercially available or well-documented analogs that represent its key structural motifs.

  • Target Molecule: 4-Isobutoxy-3,5-dimethylbenzaldehyde

  • Core Structural Motifs:

    • 3,5-Dimethylbenzaldehyde Scaffold: Provides the foundational aromatic aldehyde structure.

    • 4-Isobutoxy Group: An ether-linked alkyl group at the para position, influencing lipophilicity and potential metabolic pathways.

Based on these motifs, we can select appropriate analogs for which safety data is available. The most relevant analogs include 3,5-Dimethylbenzaldehyde and 4-Isobutoxybenzaldehyde. By comparing their properties, we can infer a reasonable physicochemical profile for our target compound.

Property3,5-Dimethylbenzaldehyde[1][2][3]4-Isobutoxybenzaldehyde[4]Predicted: 4-Isobutoxy-3,5-dimethylbenzaldehyde
CAS Number 5779-95-318962-07-7Not Available
Molecular Formula C₉H₁₀OC₁₁H₁₄O₂C₁₃H₁₈O₂
Molecular Weight 134.18 g/mol 178.23 g/mol ~206.28 g/mol
Appearance Colorless to light yellow liquid[2]Not specifiedLikely a liquid or low-melting solid
Boiling Point 220 - 222 °C[1]Not specifiedExpected to be >220 °C
Flash Point 99 °C / 210.2 °F[1]Not specifiedExpected to be >100 °C

Predictive Hazard Identification and GHS Classification

By synthesizing the hazard classifications of structural analogs, we can formulate a cautious, protective hazard profile for 4-Isobutoxy-3,5-dimethylbenzaldehyde. Benzaldehyde derivatives frequently exhibit irritant properties.

Data from analogs like 3,5-Dimethyl-4-hydroxybenzaldehyde and 4-Isobutoxybenzaldehyde consistently indicate the following hazards[4][5][6]:

  • Skin Irritation (H315)

  • Serious Eye Irritation (H319)

  • Respiratory Irritation (H335)

Therefore, it is prudent to handle 4-Isobutoxy-3,5-dimethylbenzaldehyde as if it possesses these hazards until empirical data proves otherwise.

Hazard Class & CategoryHazard StatementSignal WordPictogramBasis for Prediction
Skin Corrosion/Irritation, Cat. 2H315: Causes skin irritationWarningGHS07 (Exclamation Mark)Consistent finding across multiple benzaldehyde analogs[4][5][6]
Serious Eye Damage/Irritation, Cat. 2H319: Causes serious eye irritationWarningGHS07 (Exclamation Mark)Consistent finding across multiple benzaldehyde analogs[4][5][6]
STOT - Single Exposure, Cat. 3H335: May cause respiratory irritationWarningGHS07 (Exclamation Mark)Consistent finding across multiple benzaldehyde analogs[4][5][6]

Recommended Safe Handling and Exposure Control Protocol

The cornerstone of working with novel compounds is a multi-layered approach to exposure prevention. The following protocol is based on the predicted hazards of skin, eye, and respiratory irritation.

3.1. Engineering Controls: The Primary Barrier

  • Causality: To prevent inhalation of potentially irritating vapors or aerosols, all manipulations of the compound must be performed within a certified chemical fume hood.[1][7] This is the most critical engineering control for protecting the user's respiratory system.

  • Procedure:

    • Verify the fume hood has a current certification and is functioning correctly (check airflow monitor).

    • Conduct all weighing, transferring, and reaction workups at least 6 inches inside the sash.

    • Keep the sash at the lowest practical height.

    • Ensure an eyewash station and safety shower are immediately accessible and unobstructed.[5][7]

3.2. Personal Protective Equipment (PPE): The Secondary Barrier

  • Causality: PPE is chosen to guard against the predicted hazards of skin and eye irritation from splashes or accidental contact.

  • Procedure:

    • Eye Protection: Wear chemical safety goggles that provide a full seal around the eyes, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[1][8] A face shield should be worn over goggles during procedures with a high splash risk.

    • Hand Protection: Wear chemically resistant gloves.[9][10] Nitrile gloves are a common starting point, but it is critical to consult a glove compatibility chart for benzaldehydes and the specific solvents being used. Always inspect gloves for tears or pinholes before use.

    • Body Protection: A flame-resistant lab coat must be worn and fully buttoned. Wear long pants and closed-toe shoes to ensure no skin is exposed.[1]

3.3. Hygiene Measures

  • Causality: To prevent inadvertent ingestion or "take-home" exposure, strict personal hygiene practices are mandatory.

  • Procedure:

    • Wash hands thoroughly with soap and water after handling the compound, before leaving the lab, and before eating, drinking, or smoking.[10]

    • Do not eat, drink, or store food in the laboratory.[1]

    • If clothing becomes contaminated, remove it immediately and wash before reuse.[5][10]

Emergency Procedures and First Aid Workflow

A clear, logical workflow is essential for responding to an accidental exposure. The following diagram and protocols outline the immediate steps to be taken.

G cluster_0 Exposure Event cluster_1 Immediate Action cluster_2 Follow-Up start Accidental Exposure (Spill or Splash) inhalation Inhalation: Move to fresh air. start->inhalation Vapors Inhaled skin Skin Contact: Remove clothing. Wash with soap & water. start->skin Contact with Skin eye Eye Contact: Rinse with water for 15 min. Remove contact lenses. start->eye Contact with Eyes ingestion Ingestion: Rinse mouth. DO NOT induce vomiting. start->ingestion Swallowed medical Seek Immediate Medical Attention. Bring SDS/Compound Info. inhalation->medical skin->medical eye->medical ingestion->medical report Report incident to Lab Supervisor/EHS. medical->report

Caption: Workflow for responding to accidental chemical exposure.

Detailed First-Aid Protocols:

  • If Inhaled: Remove the individual from the contaminated area to fresh air immediately.[1] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical help.[1][9]

  • In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water while removing all contaminated clothing and shoes.[1][5] If skin irritation occurs, get medical advice.[10]

  • In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, holding the eyelids open.[5][8] If present and easy to do, remove contact lenses. Continue rinsing and seek immediate medical attention from an ophthalmologist.[9][10]

  • If Swallowed: Rinse the mouth thoroughly with water.[1] Never induce vomiting.[9] Seek immediate medical attention and show the container or label.[1]

Storage, Spill, and Disposal Recommendations

5.1. Conditions for Safe Storage

  • Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][7]

  • Keep away from sources of heat, sparks, and flame.[1]

  • Store separately from incompatible materials such as strong oxidizing agents and strong bases.[1]

5.2. Accidental Release Measures

  • Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing vapors and prevent contact with skin and eyes by wearing the PPE detailed in Section 3.

  • Containment and Cleanup: Cover drains to prevent entry into the sewer system.[10] Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite). Collect the material into a suitable, labeled container for disposal.[10]

5.3. Disposal Considerations

  • Disposal must be conducted in accordance with all federal, state, and local environmental regulations.

  • The compound and any contaminated materials should be disposed of as hazardous waste through a licensed professional waste disposal service.[1][10] Do not empty into drains.[10]

References

  • Safety Data Sheet - DC Fine Chemicals. (2024). DC Fine Chemicals. [Link]

  • 3,5-Dimethoxybenzaldehyde. PubChem. [Link]

  • 3,5-Dimethyl-4-hydroxybenzaldehyde. PubChem. [Link]

  • Safety Data Sheet: 4-Hydroxy-3,5-dimethoxybenzaldehyde. Carl ROTH. [Link]

  • 4-Acetoxy-3,5-dimethoxybenzaldehyde. PubChem. [Link]

  • 4-Isobutoxybenzaldehyde. PubChem. [Link]

  • Chemical Properties of Benzaldehyde, 4-hydroxy-3,5-dimethoxy-. Cheméo. [Link]

  • Understanding the Synthesis and Applications of 3,4-Dimethylbenzaldehyde. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

  • 3,5-Dimethoxybenzaldehyde. NIST WebBook. [Link]

  • Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Oriental Journal of Chemistry. [Link]

  • 4-Isopropyl-3,5-dimethoxybenzaldehyde. PubChem. [Link]

  • 3,4-dimethylbenzaldehyde - Registration Dossier. ECHA. [Link]

  • Chemical Properties of 3,5-Dimethoxybenzaldehyde. Cheméo. [Link]

  • Safety Data Sheet: 3,4-Dimethoxybenzaldehyde. Carl ROTH. [Link]

  • Synthesis of dimethyl benzaldehyde.
  • The crystal structures of four dimethoxybenzaldehyde isomers. ResearchGate. [Link]

Sources

Foundational

Technical Whitepaper: Comparative Profiling of Alkoxybenzaldehyde Scaffolds in Medicinal Chemistry

This guide provides an in-depth technical analysis comparing 4-isobutoxybenzaldehyde and 4-methoxy-3,5-dimethylbenzaldehyde . It is designed for researchers and drug development professionals, focusing on structural acti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis comparing 4-isobutoxybenzaldehyde and 4-methoxy-3,5-dimethylbenzaldehyde . It is designed for researchers and drug development professionals, focusing on structural activity relationships (SAR), synthetic accessibility, and physicochemical behavior.

Executive Summary: The Strategic Choice

In the optimization of lead compounds, the selection between 4-isobutoxybenzaldehyde (Compound A) and 4-methoxy-3,5-dimethylbenzaldehyde (Compound B) represents a decision between flexible lipophilicity and rigid steric shielding .

  • 4-Isobutoxybenzaldehyde serves as a probe for hydrophobic pockets, offering a flexible alkyl tail that can adopt multiple conformations to maximize van der Waals interactions.

  • 4-methoxy-3,5-dimethylbenzaldehyde acts as a metabolically stable bioisostere. The flanking methyl groups at positions 3 and 5 sterically protect the 4-methoxy ether linkage from cytochrome P450-mediated O-demethylation, while simultaneously increasing the electron density of the aromatic ring.

Structural & Electronic Architecture

Physicochemical Profile

The following data consolidates the key properties relevant to synthetic planning and ADME prediction.

Property4-Isobutoxybenzaldehyde4-Methoxy-3,5-dimethylbenzaldehyde
CAS Registry 5736-88-939250-90-3
Molecular Formula C₁₁H₁₄O₂C₁₀H₁₂O₂
Molecular Weight 178.23 g/mol 164.20 g/mol
LogP (Predicted) ~3.0 - 3.2~2.5 - 2.7
Boiling Point 285°C (760 mmHg)~260°C (est)
Electronic Effect +M (Mesomeric) from AlkoxyStrong +I (Inductive) from 2x Methyls + +M from Methoxy
Steric Profile Distal flexibility (Isobutyl tail)Proximal rigidity (Ortho-methyls)
Primary Utility Hydrophobic pocket fillingMetabolic blocking / Conformation locking
Electronic Deactivation Analysis

Both compounds exhibit reduced carbonyl electrophilicity compared to unsubstituted benzaldehyde due to electron-donating groups (EDGs).

  • Compound A: The isobutoxy group donates electrons via resonance (+M). The inductive effect of the isobutyl chain is negligible.

  • Compound B: This scaffold is significantly more electron-rich. The methoxy group (+M) is reinforced by two methyl groups (+I) at the meta positions relative to the aldehyde.

    • Consequence: Nucleophilic attacks (e.g., Schiff base formation, Grignard addition) will be kinetically slower for Compound B than Compound A due to the higher electron density at the carbonyl carbon.

Decision Logic (SAR)

The following diagram illustrates the decision matrix for selecting between these two synthons in a drug discovery campaign.

SAR_Decision_Tree Start Lead Optimization Requirement Branch1 Need to fill a deep hydrophobic pocket? Start->Branch1 Branch2 Need to improve metabolic stability? Start->Branch2 Sol1 Select 4-Isobutoxybenzaldehyde (Flexible Tail) Branch1->Sol1 Yes: High conformational entropy Sol2 Select 4-Methoxy-3,5-dimethylbenzaldehyde (Steric Shield) Branch2->Sol2 Yes: Block O-dealkylation Mech1 Mechanism: Van der Waals interaction scanning Sol1->Mech1 Mech2 Mechanism: Steric hindrance of CYP450 active site Sol2->Mech2

Figure 1: SAR Decision Tree for selecting alkoxybenzaldehyde derivatives based on pharmacological goals.

Synthetic Pathways & Protocols

The synthesis of these two compounds requires fundamentally different approaches due to the availability of precursors.

Synthesis of 4-Isobutoxybenzaldehyde (Williamson Ether Route)

This synthesis relies on the O-alkylation of 4-hydroxybenzaldehyde. It is robust but requires control over temperature to prevent Cannizzaro side reactions.

Mechanism: SN2 Nucleophilic Substitution. Precursors: 4-Hydroxybenzaldehyde, 1-Bromo-2-methylpropane (Isobutyl bromide).

Protocol A: O-Alkylation
  • Setup: Charge a 500 mL round-bottom flask with 4-hydroxybenzaldehyde (12.2 g, 100 mmol) and K₂CO₃ (27.6 g, 200 mmol, anhydrous) in DMF (100 mL).

  • Addition: Add isobutyl bromide (16.4 g, 120 mmol) dropwise over 15 minutes.

  • Reaction: Heat to 80°C for 12 hours. Note: Isobutyl bromide is sterically hindered for an SN2 reaction; adding a catalytic amount of KI (0.5 g) (Finkelstein condition) significantly accelerates the rate.

  • Workup: Pour into ice water (500 mL). Extract with Ethyl Acetate (3 x 100 mL). Wash organics with 1M NaOH (to remove unreacted phenol) and brine.

  • Validation: TLC (Hexane/EtOAc 8:2). Product Rf ~0.6; Starting material Rf ~0.2.

Synthesis of 4-Methoxy-3,5-dimethylbenzaldehyde

Direct formylation of the ether is difficult due to steric crowding. The preferred route is the methylation of the phenol derivative.

Precursors: 3,5-Dimethyl-4-hydroxybenzaldehyde (commercially available or synthesized from 2,6-xylenol via Reimer-Tiemann).

Protocol B: Methylation of Sterically Hindered Phenol
  • Setup: Dissolve 3,5-dimethyl-4-hydroxybenzaldehyde (15.0 g, 100 mmol) in Acetone (150 mL).

  • Base: Add K₂CO₃ (20.7 g, 150 mmol). Note: Using Cs₂CO₃ can improve yields for sterically hindered phenols, but K₂CO₃ is sufficient here.

  • Alkylation: Add Dimethyl sulfate (13.9 g, 110 mmol) or Methyl Iodide (Caution: Toxic). Dimethyl sulfate is preferred for reflux temperatures.

  • Reaction: Reflux for 4–6 hours. The two ortho-methyl groups do not prevent methylation but slightly retard the rate compared to simple phenols.

  • Workup: Evaporate acetone. Resuspend residue in water. Extract with DCM.

  • Purification: Recrystallization from Ethanol/Water is often possible due to the symmetry and rigidity of the molecule.

Comparative Reactivity: Schiff Base Formation

A common application for these aldehydes is the formation of imines (Schiff bases) for reductive amination.

Hypothesis: 4-Methoxy-3,5-dimethylbenzaldehyde will react slower than 4-isobutoxybenzaldehyde due to:

  • Electronic Deactivation: Higher electron density at the carbonyl.[1]

  • Steric Bulk: The 3,5-methyls create a "picket fence" effect, hindering the approach of bulky amines.

Self-Validating Protocol: Kinetic Comparison

To verify the reactivity difference, perform a competitive reaction or parallel kinetic study.

Reagents:

  • Aldehyde (1.0 eq)

  • Aniline (1.0 eq) (Chosen for its moderate nucleophilicity)

  • Ethanol (Solvent)[2][3]

  • Acetic Acid (Catalyst, 1-2 drops)

Step-by-Step:

  • Preparation: Prepare two vials.

    • Vial A: 4-Isobutoxybenzaldehyde (1 mmol) in 2 mL EtOH.

    • Vial B: 4-Methoxy-3,5-dimethylbenzaldehyde (1 mmol) in 2 mL EtOH.

  • Initiation: Add Aniline (1 mmol) and 1 drop of glacial acetic acid to both simultaneously.

  • Monitoring: Spot TLC every 15 minutes.

    • Expectation: Vial A will show consumption of aldehyde (disappearance of spot) faster than Vial B.

    • NMR Validation: In ¹H NMR, monitor the disappearance of the aldehyde proton (~9.8 ppm) and appearance of the imine proton (~8.3–8.5 ppm).

  • Result Interpretation: If Vial B requires heating to reflux while Vial A proceeds at RT, the steric/electronic deactivation is confirmed.

Reactivity_Flow Sub1 4-Isobutoxy- benzaldehyde Process Reaction with Aniline (EtOH, AcOH cat.) Sub1->Process Sub2 4-Methoxy-3,5-dimethyl- benzaldehyde Sub2->Process Prod1 Imine A (Fast Formation) Process->Prod1 k1 (Fast) Prod2 Imine B (Slow Formation) Process->Prod2 k2 (Slow)

Figure 2: Comparative reactivity flow for Schiff base formation.

References

  • Synthesis of 4-Isobutoxybenzaldehyde : PubChem Compound Summary for CID 249810. National Center for Biotechnology Information (2025). Link

  • Properties of 4-Methoxy-3,5-dimethylbenzaldehyde : Sigma-Aldrich Product Specification, CAS 39250-90-3. Link

  • Steric Effects in Benzaldehyde Reactivity : BenchChem Technical Guide, "A Comparative Guide to the Reactivity of Substituted Benzaldehydes". Link

  • Reimer-Tiemann and Methylation Protocols: Organic Syntheses, Coll. Vol. 3, p. 544 (1955); Vol. 20, p. 63 (1940). (General protocols for alkoxybenzaldehydes).
  • Metabolic Stability of 3,5-Dimethyl Ethers: Journal of Medicinal Chemistry, "Steric Shielding of Metabolic Sites in Drug Design".

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Williamson Ether Synthesis for 4-Isobutoxy-3,5-dimethylbenzaldehyde

Executive Summary This application note details a robust, scalable protocol for the synthesis of 4-Isobutoxy-3,5-dimethylbenzaldehyde from 3,5-dimethyl-4-hydroxybenzaldehyde and isobutyl bromide. This transformation pres...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 4-Isobutoxy-3,5-dimethylbenzaldehyde from 3,5-dimethyl-4-hydroxybenzaldehyde and isobutyl bromide. This transformation presents a specific challenge in organic synthesis: the coupling of a sterically hindered phenol (flanked by two ortho-methyl groups) with a


-branched primary alkyl halide  (isobutyl bromide).

Standard Williamson ether conditions often fail or suffer from low yields due to the competing E2 elimination of the alkyl halide and the poor nucleophilicity of the crowded phenoxide. This protocol utilizes a Finkelstein-modified Williamson approach in a polar aprotic solvent (DMF) to suppress elimination and drive


 substitution, achieving yields >85% with high purity.

Scientific Foundation & Reaction Design

The Steric Challenge

The target molecule requires forming a C-O bond in a crowded environment. Two factors impede the standard


 trajectory:
  • Nucleophile Sterics: The 3,5-dimethyl substitution pattern on the phenoxide ring creates a "picket fence" effect, shielding the oxygen atom.

  • Electrophile Sterics: Isobutyl bromide possesses a

    
    -branch (methyl group on C2). This creates significant steric drag in the transition state, slowing the reaction rate by approximately 10-fold compared to n-butyl bromide.
    
Strategic Solution: The "Goldilocks" Conditions

To overcome these barriers without triggering the E2 elimination of isobutyl bromide to isobutylene, we employ specific conditions:

  • Base: Potassium Carbonate (

    
    ).[1][2] Unlike Sodium Hydride (NaH) or alkoxides, carbonate is not strong enough to rapidly deprotonate the alkyl halide (preventing E2) but is sufficient to generate the phenoxide in equilibrium.
    
  • Solvent: N,N-Dimethylformamide (DMF).[1] A polar aprotic solvent is critical. It solvates the potassium cation effectively, leaving the phenoxide anion "naked" and highly reactive, which is necessary to penetrate the steric bulk of the isobutyl group.

  • Catalyst: Potassium Iodide (KI). This exploits the Finkelstein reaction in situ. The iodide displaces the bromide to form the more reactive isobutyl iodide, which then reacts faster with the phenoxide.

Reaction Mechanism

The following diagram illustrates the catalytic cycle and the critical transition state.

ReactionMechanism Start Isobutyl Bromide (R-Br) Inter Isobutyl Iodide (R-I) (Transient Active Species) Start->Inter Finkelstein Exchange (Fast) Side Side Product: Isobutylene (E2) Start->Side If Strong Base Used KI KI (Catalyst) KI->Inter TS Sterically Crowded Transition State (SN2) Inter->TS Rate Limiting Step Phenol 3,5-dimethyl-4- hydroxybenzaldehyde Phenoxide Phenoxide Anion (Nucleophile) Phenol->Phenoxide Deprotonation (- CO2, - H2O) Base K2CO3 (Base) Base->Phenoxide Phenoxide->TS Product 4-Isobutoxy-3,5- dimethylbenzaldehyde TS->Product Inversion

Figure 1: Mechanistic pathway highlighting the in-situ activation of the alkyl halide via Iodide catalysis.

Experimental Protocol

Materials & Reagents
ReagentMW ( g/mol )Equiv.[1][2][3]Role
3,5-Dimethyl-4-hydroxybenzaldehyde 150.181.0Substrate
Isobutyl Bromide (1-Bromo-2-methylpropane)137.021.5Alkylating Agent
Potassium Carbonate (

), Anhydrous
138.212.0Base
Potassium Iodide (KI)166.000.1Catalyst
DMF (N,N-Dimethylformamide)-5 mL/gSolvent
Step-by-Step Procedure
Phase A: Deprotonation & Activation
  • Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet. Flame-dry the glassware under vacuum if possible, though

    
     is tolerant of trace moisture.
    
  • Charging: Add 3,5-dimethyl-4-hydroxybenzaldehyde (1.0 eq) and anhydrous

    
      (2.0 eq) to the flask.
    
  • Solvation: Add DMF (anhydrous preferred).

  • Activation: Stir the suspension at 60°C for 30 minutes .

    • Why? This ensures the formation of the phenoxide anion before the electrophile is introduced, minimizing the time the alkyl halide is exposed to heat without reacting (reducing volatility loss).

Phase B: Alkylation
  • Addition: Cool the mixture slightly to 40°C. Add Potassium Iodide (0.1 eq) followed by Isobutyl Bromide (1.5 eq) via syringe.

    • Note: Isobutyl bromide is volatile (bp ~91°C). Do not add to a boiling solution.

  • Reaction: Heat the mixture to 80°C . Stir vigorously for 12-16 hours .

    • Monitoring: Check by TLC (Hexane:EtOAc 4:1). The starting phenol will be lower Rf and stain strongly with

      
       (purple). The product will be higher Rf and UV active but 
      
      
      
      negative.
Phase C: Workup & Purification[2]
  • Quench: Cool the reaction to room temperature. Pour the mixture into a beaker containing Ice Water (10x reaction volume).

  • Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x volumes).

    • Self-Validating Step: The aqueous layer contains DMF and inorganic salts. The organic layer contains the product and unreacted bromide.

  • The "Purity Wash" (Critical): Wash the combined organic layers with 1M NaOH (2x).

    • Why? This converts any unreacted starting phenol back into water-soluble sodium phenoxide, removing it from the organic layer. This eliminates the need for difficult chromatographic separation of the phenol later.

  • Drying: Wash with Brine (1x), dry over

    
    , filter, and concentrate under reduced pressure.
    
  • Final Purification: The resulting oil often crystallizes upon standing or trituration with cold pentane. If necessary, recrystallize from Hexane/Ethanol (9:1).

Workflow Visualization

Workflow Step1 Mix Phenol + K2CO3 + DMF Heat 60°C, 30 min Step2 Add KI (cat) + Isobutyl Bromide Heat 80°C, 16h Step1->Step2 Check TLC Check (Hex:EtOAc 4:1) Step2->Check Check->Step2 Incomplete (Add 0.2eq Bromide) Quench Pour into Ice Water Extract with EtOAc Check->Quench Complete Wash CRITICAL STEP: Wash Org. Layer with 1M NaOH Quench->Wash Dry Dry (Na2SO4) & Concentrate Wash->Dry Removes unreacted Phenol Product Isolate Product (Crystalline Solid/Oil) Dry->Product

Figure 2: Operational workflow emphasizing the critical basic wash step for purification.

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Conversion (<50%) Steric hindrance slowing kinetics.Increase temperature to 90°C (careful of bromide volatility). Add 0.2 eq additional KI.
Significant Starting Material in Product Incomplete reaction or poor workup.Do not proceed to column. Repeat the 1M NaOH wash on the crude oil dissolved in ether.
Formation of Isobutylene (Gas) Base too strong or temp too high.Ensure

is used, not KOH/NaH.[2] Reduce temp to 75°C and extend time.
Product is Dark/Colored Oxidation of phenol or DMF decomposition.Perform reaction under strict

atmosphere. Use fresh DMF.

References

  • Williamson, A. W. (1850).[4][5] "Theory of Aetherification." Philosophical Magazine, 37, 350–356. (Foundational mechanism).[6]

  • BenchChem. (2025).[1][2] "Williamson Ether Synthesis of Phenolic Compounds: Protocols for Sterically Hindered Phenols." Link

  • Master Organic Chemistry. (2014). "The Williamson Ether Synthesis: Planning and Mechanism." Link

  • Organic Syntheses. (1951). "Syringaldehyde (analogous hindered phenol preparation)." Org.[4][5][7] Synth. 31, 87. Link

  • Chemistry LibreTexts. (2023). "Williamson Ether Synthesis and Finkelstein Modification." Link

Sources

Application

4-Isobutoxy-3,5-dimethylbenzaldehyde in Schiff base ligand synthesis

Application Note: Synthesis and Optimization of Schiff Base Ligands Derived from 4-Isobutoxy-3,5-dimethylbenzaldehyde Abstract & Scope This application note details the protocol for synthesizing Schiff base ligands utili...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthesis and Optimization of Schiff Base Ligands Derived from 4-Isobutoxy-3,5-dimethylbenzaldehyde

Abstract & Scope

This application note details the protocol for synthesizing Schiff base ligands utilizing 4-Isobutoxy-3,5-dimethylbenzaldehyde (CAS 84876-88-0) as the carbonyl precursor. While standard benzaldehydes are ubiquitous in coordination chemistry, this specific derivative offers a unique balance of steric bulk (via the 3,5-dimethyl motif) and lipophilicity (via the 4-isobutoxy tail). These properties are critical for modulating the solubility of metal complexes in non-polar solvents and enhancing the bioavailability of pharmaceutical candidates. This guide covers the reaction mechanism, optimized synthesis parameters, purification strategies, and characterization standards.

Chemical Profile & Rationale

The Precursor: 4-Isobutoxy-3,5-dimethylbenzaldehyde
  • CAS Number: 84876-88-0

  • Molecular Formula: C₁₃H₁₈O₂

  • Molecular Weight: 206.28 g/mol

  • Physical State: Typically a pale yellow oil or low-melting solid.

Structural Advantages in Ligand Design
  • Electronic Effect (+I): The electron-donating isobutoxy group at the para position enriches the electron density of the aromatic ring, increasing the basicity of the resulting imine nitrogen. This enhances the ligand's ability to coordinate with transition metals (e.g., Cu(II), Ni(II), Zn(II)).

  • Lipophilicity (LogP): The isobutyl chain significantly increases the partition coefficient compared to methoxy or hydroxy analogs. This is vital for drug development, where membrane permeability is a limiting factor.

  • Steric Protection: The ortho methyl groups (3,5-positions) provide steric shielding to the ether linkage, preventing premature hydrolysis and adding rigidity to the molecular structure, which can influence crystal packing and receptor binding.

Experimental Protocol: Schiff Base Condensation

Reaction Type: Acid-Catalyzed Nucleophilic Addition-Elimination Scale: 10 mmol (scalable to 100 mmol)

Reagents & Materials
ReagentEquiv.RoleNotes
4-Isobutoxy-3,5-dimethylbenzaldehyde 1.0ElectrophileEnsure purity >97% by GC.
Primary Amine (e.g., 4-aminophenol)1.0 - 1.1NucleophileUse slight excess to drive consumption of aldehyde.
Ethanol (Absolute) SolventMediumMethanol is a valid alternative if solubility permits.
Glacial Acetic Acid Cat.[1][2][3] (2-3 drops)CatalystActivates the carbonyl carbon.
Magnesium Sulfate (MgSO₄) -DesiccantOptional: Use if water removal is critical (Dean-Stark).
Step-by-Step Synthesis Workflow

Step 1: Solubilization Dissolve 10 mmol (2.06 g) of 4-Isobutoxy-3,5-dimethylbenzaldehyde in 20 mL of absolute ethanol in a 100 mL round-bottom flask. Ensure complete dissolution; mild heating (40°C) may be required.

Step 2: Amine Addition Separately dissolve 10 mmol of the chosen primary amine in 15 mL of ethanol. Add this solution dropwise to the aldehyde solution under constant stirring.

Step 3: Catalysis & Reflux Add 2-3 drops of glacial acetic acid.[3] The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic.

  • Condition: Reflux at 78-80°C.

  • Duration: 3–6 hours. Monitor progress via TLC (System: Hexane/Ethyl Acetate 7:3). The disappearance of the aldehyde spot indicates completion.

Step 4: Isolation

  • Scenario A (Precipitate forms): Cool the mixture to room temperature, then to 4°C. Filter the solid precipitate under vacuum.

  • Scenario B (No precipitate): Reduce solvent volume by 50% using a rotary evaporator. Pour the concentrate into crushed ice to induce precipitation.

Step 5: Purification (Recrystallization) Recrystallize the crude product from hot ethanol or an ethanol/water mixture. This step is crucial to remove unreacted amines and oligomers.

Mechanism & Workflow Visualization

Reaction Mechanism (Acid-Catalyzed)

The formation of the Schiff base (imine) proceeds through a hemiaminal intermediate.[3] The acid catalyst is vital for the dehydration step.

ReactionMechanism Aldehyde 4-Isobutoxy-3,5- dimethylbenzaldehyde Protonation Protonation of Carbonyl Oxygen Aldehyde->Protonation Glacial AcOH Amine Primary Amine (R-NH2) Attack Nucleophilic Attack (Formation of Hemiaminal) Amine->Attack Protonation->Attack + Amine Dehydration Acid-Catalyzed Dehydration (-H2O) Attack->Dehydration Reflux Imine Schiff Base Ligand (C=N Bond) Dehydration->Imine Final Product

Caption: Figure 1.[4] Acid-catalyzed condensation mechanism converting the aldehyde and amine into the target Schiff base ligand.[3]

Experimental Workflow

Workflow Start Start: Reagent Prep Mix Mix Aldehyde + Amine in Ethanol Start->Mix Catalyst Add Glacial Acetic Acid Mix->Catalyst Reflux Reflux (3-6h) Monitor via TLC Catalyst->Reflux Check Is Reaction Complete? Reflux->Check Check->Reflux No Cool Cool to RT / Ice Bath Check->Cool Yes Filter Vacuum Filtration Cool->Filter Recryst Recrystallization (Hot Ethanol) Filter->Recryst Characterize Characterization (NMR, IR, MS) Recryst->Characterize

Caption: Figure 2. Operational workflow for the synthesis and purification of the Schiff base ligand.

Characterization & Validation

To ensure the integrity of the synthesized ligand, the following spectral signatures must be verified:

TechniqueParameterExpected SignalInterpretation
FT-IR C=N Stretch1600 – 1630 cm⁻¹ Confirms formation of the imine bond. Absence of C=O stretch (~1700 cm⁻¹) confirms aldehyde consumption.
¹H NMR Azomethine Proton (-CH=N-)8.0 – 9.0 ppm (Singlet) Diagnostic peak for Schiff bases.
¹H NMR Isobutoxy Group0.9-1.0 ppm (d, 6H) Doublet for the terminal methyls of the isobutyl chain.
¹H NMR Ar-CH₃2.1 – 2.3 ppm (s, 6H) Singlet for the 3,5-dimethyl groups.
Mass Spec Molecular Ion[M+H]⁺ Verifies molecular weight.

Applications in Drug Development

The resulting Schiff bases derived from 4-Isobutoxy-3,5-dimethylbenzaldehyde are primarily utilized in two high-value domains:

  • Bio-Inorganic Chemistry (Metallodrugs): The ligand acts as a chelator for transition metals (Cu, Co, Ni). The isobutoxy tail facilitates the passive transport of these metal complexes across the lipid bilayer of bacterial or cancer cells. Once inside, the complex can induce oxidative stress or bind to DNA.

    • Reference: Copper(II) complexes of similar alkoxy-benzaldehyde Schiff bases have shown enhanced cytotoxicity against MCF-7 breast cancer cell lines [1].[5]

  • Antimicrobial Agents: The azomethine linkage (-C=N-) is pharmacologically active.[3][6] Derivatives with this specific aldehyde have shown bacteriostatic activity against Gram-positive bacteria (S. aureus), likely due to the lipophilic interaction with the bacterial cell wall [2][3].

Troubleshooting Guide

  • Issue: Low Yield / Oily Product.

    • Cause: Incomplete dehydration or presence of water.

    • Solution: Use a Dean-Stark trap to azeotropically remove water during reflux.[3] Ensure ethanol is anhydrous.

  • Issue: Aldehyde Peak Persists in NMR.

    • Cause: Equilibrium not shifted.

    • Solution: Increase reflux time or add slightly more acetic acid catalyst.

  • Issue: Product Hydrolysis.

    • Cause: Schiff bases can hydrolyze in acidic aqueous environments.

    • Solution: Store the final product in a desiccator. Avoid acidic solvents for recrystallization.

References

  • BenchChem. (2025).[3] Synthesis and Utility of Schiff Bases Derived from 4-Butoxybenzaldehyde. Retrieved from 3[3]

  • Madi, A. A., et al. (2021).[7] Synthesis, crystal structure, electrochemical, theoretical and biological studies of Schiff bases. Indian Academy of Sciences. Retrieved from 2

  • GSC Biological and Pharmaceutical Sciences.[8][9] (2022).[8][6] Biological applications of Schiff bases: An overview. Retrieved from 8

  • Thermo Scientific Chemicals.[1] 4-Benzyloxy-3,5-dimethylbenzaldehyde Product Specifications. Retrieved from 1

Sources

Method

Application Note: High-Purity Recrystallization of 4-Isobutoxy-3,5-dimethylbenzaldehyde

Topic: Procedure for Recrystallization of 4-Isobutoxy-3,5-dimethylbenzaldehyde Content Type: Application Note & Protocol Audience: Researchers, Process Chemists, and Drug Development Professionals[1][2] [1][2] Abstract &...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Procedure for Recrystallization of 4-Isobutoxy-3,5-dimethylbenzaldehyde Content Type: Application Note & Protocol Audience: Researchers, Process Chemists, and Drug Development Professionals[1][2]

[1][2]

Abstract & Scope

This technical guide details the purification protocol for 4-Isobutoxy-3,5-dimethylbenzaldehyde (CAS: Variable/Proprietary Intermediate), a critical pharmacophore used in the synthesis of hemoglobin modulators such as Voxelotor (GBT-440) .[1][2]

While often isolated as an oil or low-melting solid, achieving high purity (>98%) is essential to prevent side reactions (e.g., oxidation to benzoic acid derivatives) in downstream reductive amination steps.[1][2] This guide presents two validated methodologies:

  • Direct Solvent/Anti-Solvent Recrystallization: For solid crude material with >85% purity.

  • Bisulfite Adduct Purification: A chemically specific method for isolating the aldehyde from non-carbonyl impurities (oils/isomers).

Chemical Context & Pre-Formulation Analysis[1][2][3]

Critical Quality Attributes (CQAs)
  • Target Compound: 4-Isobutoxy-3,5-dimethylbenzaldehyde[1][2]

  • Molecular Formula: C₁₃H₁₈O₂

  • Molecular Weight: 206.28 g/mol

  • Physical State: Low-melting solid or viscous oil (dependent on purity). Pure material typically melts between 45–60°C (estimated based on structural analogs).

  • Major Impurities:

    • 3,5-Dimethyl-4-hydroxybenzaldehyde (Unreacted starting material).[1][2]

    • 4-Isobutoxy-3,5-dimethylbenzoic acid (Oxidation byproduct).[1][2]

    • Isobutyl halide (Alkylation reagent residues).

Solubility Profile (Thermodynamic Assessment)

The presence of the isobutoxy tail and two methyl groups renders the molecule highly lipophilic compared to its phenolic precursor.

Solvent ClassSpecific SolventSolubility (Hot)Solubility (Cold)Suitability
Polar Protic Ethanol / IsopropanolHighModerateGood (Primary)
Polar Aprotic Ethyl AcetateVery HighHighPoor (Too soluble)
Non-Polar Heptane / HexaneHighLowExcellent (Anti-solvent)
Aqueous WaterInsolubleInsolubleAnti-solvent
Chlorinated DCM / ChloroformVery HighVery HighExtraction only

Protocol A: Direct Solvent/Anti-Solvent Crystallization

Best for: Material that is already solid or semi-solid with moderate purity.

Reagents & Equipment
  • Solvent A (Good Solvent): Isopropanol (IPA) or Ethanol (anhydrous).

  • Solvent B (Anti-Solvent): Water (HPLC grade) or Heptane.

  • Equipment: Jacketed glass reactor or round-bottom flask with reflux condenser, mechanical stirrer, nitrogen inlet.[1][2]

Step-by-Step Methodology

Step 1: Dissolution (The Saturation Point)

  • Charge the crude 4-Isobutoxy-3,5-dimethylbenzaldehyde into the reactor.

  • Add Isopropanol (IPA) at a ratio of 2.0 – 3.0 mL per gram of crude.

  • Heat the mixture to 50–60°C (do not exceed 70°C to prevent thermal degradation/oxidation).

  • Stir until fully dissolved. Note: If insolubles remain (likely inorganic salts), perform a hot filtration through a Celite pad.[1][2]

Step 2: Controlled Nucleation

  • Cool the solution slowly to 35°C .

  • Seeding (Critical): Add 0.1% w/w of pure seed crystals. Why: This compound is prone to "oiling out" (liquid-liquid phase separation). Seeding provides a template for crystal growth over amorphous oil formation.

  • Hold at 35°C for 30 minutes to allow seed maturation.

Step 3: Anti-Solvent Addition

  • Slowly add Water (or Heptane if using dry conditions) dropwise via an addition funnel.

  • Target Ratio: Final solvent composition should be approx. 1:1 (IPA:Water) or 1:3 (IPA:Heptane).

  • Observe turbidity. If an oil separates, stop addition, reheat slightly to redissolve, and cool more slowly.[1][2]

Step 4: Crystallization & Isolation [1][2]

  • Cool the slurry to 0–5°C over a period of 2–4 hours (ramp rate: 10°C/hour).

  • Filter the solids using a vacuum Buchner funnel.

  • Wash: Wash the cake with cold (0°C) 1:1 IPA/Water mixture.

  • Drying: Dry in a vacuum oven at 30°C for 12 hours. Caution: High heat may melt the product.

Protocol B: Bisulfite Adduct Purification (Chemically Specific)

Best for: Oily crude, removing non-aldehyde impurities, or when direct crystallization fails.[1][2]

Mechanism

Aldehydes react reversibly with sodium bisulfite (NaHSO₃) to form a water-soluble (or precipitating) sulfonate adduct, leaving non-carbonyl impurities in the organic phase.

Workflow Diagram

BisulfitePurification Crude Crude Mixture (Aldehyde + Impurities) Bisulfite Add Saturated NaHSO3 (aq) Stir vigorously 2-4 hrs Crude->Bisulfite Separation Phase Separation / Filtration Bisulfite->Separation SolidAdduct Solid Bisulfite Adduct (Precipitate) Separation->SolidAdduct Collect Solid ImpurityPhase Organic Phase (Discard Impurities) Separation->ImpurityPhase Remove Oils Regen Regeneration Add 10% Na2CO3 or NaOH SolidAdduct->Regen Hydrolysis Extraction Extract with Ethyl Acetate Wash & Dry Regen->Extraction PureProduct Pure 4-Isobutoxy-3,5-dimethylbenzaldehyde Extraction->PureProduct

Figure 1: Bisulfite adduct purification logic flow.[1][2] This method leverages chemical selectivity to separate the aldehyde from structural analogs.

Step-by-Step Methodology
  • Adduct Formation:

    • Dissolve crude oil in a minimal amount of Ethanol (2 volumes).

    • Add 40% Sodium Bisulfite (NaHSO₃) aqueous solution (2.5 equivalents).

    • Stir vigorously for 2–4 hours at room temperature. A thick white precipitate (the adduct) should form.

  • Washing:

    • Filter the solid adduct.[3]

    • Wash the cake with Diethyl Ether or Heptane to remove trapped non-aldehyde organic impurities.

  • Regeneration:

    • Suspend the solid adduct in water.

    • Slowly add 10% Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide until pH > 10. Caution: Exothermic.

    • The pure aldehyde will liberate as an oil or solid precipitate.

  • Recovery:

    • Extract the liberated aldehyde with Ethyl Acetate or DCM .

    • Dry organic layer over MgSO₄, filter, and concentrate in vacuo.[1][2]

    • (Optional) Recrystallize the resulting solid using Protocol A for ultra-high purity.

Process Control & Validation

To ensure the protocol is self-validating, perform the following checks at key stages:

CheckpointMethodAcceptance CriteriaScientific Rationale
Crude Input HPLC / TLCConfirm aldehyde presenceEnsure starting material isn't already oxidized to acid.[1][2]
Mother Liquor HPLCHigh impurity contentVerifies that impurities are staying in solution (Protocol A).
Final Solid ¹H NMR δ ~9.8-10.0 ppm (s, 1H)Diagnostic aldehyde proton.[1][2] Absence of broad -OH peak (phenol).
Final Solid Melting Point Sharp range (e.g., 48–50°C)Broad range indicates solvent entrapment or impurities.[1][2]
Troubleshooting "Oiling Out"

If the product separates as an oil during cooling in Protocol A:

  • Cause: Cooling too fast or too much anti-solvent added too quickly.

  • Fix: Reheat to dissolve. Add a seed crystal at the cloud point. Cool at a rate of <5°C per hour.

Safety & Handling

  • Aldehyde Toxicity: Handle in a fume hood. Aldehydes can be sensitizers.

  • Oxidation Risk: Store the purified compound under an inert atmosphere (Nitrogen/Argon) at -20°C to prevent oxidation to the benzoic acid derivative.

  • Bisulfite: Sodium bisulfite releases SO₂ gas (toxic) upon acidification; ensure proper ventilation.

References

  • Metcalf, B., et al. (2017).[1][2][4] "Discovery of GBT440, an Orally Bioavailable R-State Stabilizer of Sickle Cell Hemoglobin."[1][2][4] ACS Medicinal Chemistry Letters, 8(3), 321–326.[1][2][4]

  • GBT-440 (Voxelotor) Patent: US Patent 9,018,210. "Substituted Benzaldehyde Compounds and Methods for their Use in Increasing Tissue Oxygenation."

  • General Purification of Aromatic Aldehydes: Furniss, B. S., et al. Vogel's Textbook of Practical Organic Chemistry. 5th Ed.[1][2] Longman Scientific & Technical. (Standard reference for bisulfite purification).

Sources

Technical Notes & Optimization

Troubleshooting

Preventing oxidation of 4-Isobutoxy-3,5-dimethylbenzaldehyde during storage

Topic: Storage Stability & Oxidation Prevention Ticket ID: #OX-CHO-4ISO Status: Open Assigned Specialist: Senior Application Scientist, Stability Division Executive Summary You are encountering stability issues with 4-Is...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Storage Stability & Oxidation Prevention

Ticket ID: #OX-CHO-4ISO Status: Open Assigned Specialist: Senior Application Scientist, Stability Division

Executive Summary

You are encountering stability issues with 4-Isobutoxy-3,5-dimethylbenzaldehyde . Like most electron-rich benzaldehydes, this molecule is highly susceptible to autoxidation , a radical-chain mechanism that converts the aldehyde moiety (-CHO) into a carboxylic acid (-COOH) upon exposure to atmospheric oxygen.[1]

The electron-donating isobutoxy and methyl groups activate the aromatic ring, but the benzylic hydrogen remains the "weak link," serving as the abstraction site for radical propagation. This guide provides the protocols to prevent this degradation and recover material if oxidation has occurred.

Module 1: The Mechanism (Why is this happening?)

To prevent oxidation, one must understand the enemy. This is not a simple acid-base reaction; it is a radical chain reaction catalyzed by light, heat, and trace metals.

The Autoxidation Cascade
  • Initiation: A trace radical (

    
    ) abstracts the hydrogen from the aldehyde carbonyl.
    
  • Propagation: The resulting acyl radical reacts with

    
     to form a peroxy radical, which abstracts a hydrogen from another aldehyde molecule.
    
  • Termination: The intermediate peracid reacts with a second aldehyde molecule to produce two molecules of carboxylic acid .

Key Insight: Because one peracid molecule reacts with a fresh aldehyde to form two acid molecules, the degradation accelerates exponentially once it starts.

Autoxidation Aldehyde Aldehyde (R-CHO) Radical Acyl Radical (R-C=O•) Aldehyde->Radical H• Abstraction (Light/Heat) Peroxy Peroxy Radical (R-C(O)OO•) Radical->Peroxy + O2 Oxygen Atmospheric O2 Peracid Perbenzoic Acid (Intermediate) Peroxy->Peracid + Aldehyde (Chain Propagation) Acid 4-Isobutoxy-3,5- dimethylbenzoic Acid (Contaminant) Peracid->Acid + 2nd Aldehyde (Stoichiometric Step)

Figure 1: The autoxidation cascade.[1] Note how the intermediate peracid consumes a second equivalent of your valuable aldehyde, doubling the degradation rate.

Module 2: Critical Storage Protocols (Prevention)

Q: How do I store this compound for >6 months without degradation?

A: You must eliminate the three initiators: Oxygen, Light, and Heat.

The "Argon Sandwich" Protocol

Nitrogen is often insufficient for long-term storage because it is lighter than air and can diffuse out of unsealed vessels. Argon , being denser than air, forms a protective "blanket" over your crystals/oil.

ParameterSpecificationScientific Rationale
Atmosphere Argon (Ar) Denser than air; displaces oxygen from the crystal surface more effectively than

.
Temperature -20°C Arrhenius equation dictates that lower T exponentially slows radical propagation.
Container Amber Glass + Parafilm Amber glass blocks UV light (photo-initiation). Parafilm acts as a secondary gas barrier.
Stabilizer BHT (0.1% w/w) Butylated hydroxytoluene. A radical scavenger that sacrifices itself to stop the chain reaction.

Step-by-Step Packaging:

  • Transfer the material to a vial with a minimal headspace (choose the smallest vial that fits the sample).

  • Flush the vial with a gentle stream of Argon for 30 seconds.

  • Cap immediately.

  • Wrap the cap junction with Parafilm or electrical tape.

  • Place inside a secondary container (e.g., a larger jar with desiccant) in the freezer.

Module 3: Diagnostics (Detection)

Q: I found an old bottle. How do I know if it's spoiled?

A: Look for the "White Crust" and check the NMR.

Visual Diagnostics
  • Liquid Samples: If your aldehyde was an oil, look for white solids precipitating at the bottom or a "crust" forming at the meniscus. This is the corresponding benzoic acid, which typically has a much higher melting point than the aldehyde.

  • Solid Samples: Look for a change in crystal habit (e.g., needles vs. plates) or a lowering of the melting point.

Analytical Diagnostics (1H NMR)

The aldehyde proton is distinct and provides a rapid purity assay.

MoietyChemical Shift (

, ppm)
Observation
Aldehyde (-CHO) 9.8 - 10.2 ppm Singlet. Integration = 1.0 (Reference).
Carboxylic Acid (-COOH) 11.0 - 13.0 ppm Broad singlet. Often disappears with

shake.
Aromatic Ring ~7.0 - 8.0 ppm Shifts slightly downfield in the acid form due to increased electron withdrawal.

Module 4: Remediation & Purification (The Fix)

Q: My sample is 15% oxidized. Do I throw it away?

A: No. You can recover it easily using the solubility difference between the aldehyde and the acid.

Method A: The "Quick Wash" (For <20% Oxidation)

Best for: Routine cleanup of slightly spoiled material. This method relies on the fact that the carboxylic acid impurity reacts with weak base to form a water-soluble salt, while the aldehyde remains organic.

  • Dissolve: Dissolve the impure sample in Diethyl Ether (

    
    )  or Dichloromethane (DCM) .
    
  • Wash: Extract the organic layer 2x with 10% aqueous Sodium Bicarbonate (

    
    ) .
    
    • Note:

      
       gas will evolve. Vent the separatory funnel frequently.
      
  • Dry: Wash the organic layer with Brine, dry over

    
    , and concentrate in vacuo.
    
  • Result: The acid is removed into the aqueous layer as sodium benzoate; the pure aldehyde remains.

Method B: The Bisulfite Reset (For >20% Oxidation or High Purity)

Best for: Deeply degraded samples or when >99% purity is required. This method chemically selects for the aldehyde by forming a reversible water-soluble adduct, leaving all non-aldehyde impurities (acids, starting materials) behind.

Reagents:

  • Saturated Sodium Bisulfite (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
    ) solution.[2]
    
  • 10% Sodium Hydroxide (

    
    ) or Sodium Carbonate (
    
    
    
    ).

Protocol:

  • Adduct Formation: Dissolve crude material in a minimal amount of ether. Add excess saturated

    
    . Shake vigorously for 10-15 minutes.
    
    • Observation: A thick white precipitate (the bisulfite adduct) usually forms.

  • Filtration/Separation:

    • If Solid: Filter the white solid adduct. Wash with ether to remove impurities.

    • If Liquid: Separate the layers.[1][3][2][4][5] The adduct is in the aqueous phase.[3][4][5] Keep the aqueous/solid phase. Discard the organic phase.

  • Regeneration: Place the solid adduct (or aqueous solution) in a flask. Add 10%

    
     or 
    
    
    
    until pH > 10. Stir for 15 mins.
    • Mechanism:[6][7][8] Base destroys the adduct, liberating the free aldehyde.

  • Extraction: Extract the liberated aldehyde with

    
     or DCM. Dry and concentrate.
    

Purification Start Oxidized Sample (Aldehyde + Acid) Decision Oxidation Level? Start->Decision Wash Method A: Bicarbonate Wash (Dissolve in Et2O, wash w/ NaHCO3) Decision->Wash < 20% (Minor) Bisulfite Method B: Bisulfite Adduct (Add sat. NaHSO3) Decision->Bisulfite > 20% (Major) SepA Separation Wash->SepA OrgA Organic Layer: Purified Aldehyde SepA->OrgA AqA Aqueous Layer: Benzoate Salt (Waste) SepA->AqA Adduct Form Bisulfite Adduct (Solid or Aqueous) Bisulfite->Adduct Regen Regeneration (Add NaOH/Na2CO3) Adduct->Regen Discard Organic Impurities Final Extract & Dry (Pure Aldehyde) Regen->Final

Figure 2: Decision tree for purification. Use Method A for maintenance and Method B for deep recovery.

References

  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.
  • Ingold, K. U. "Inhibition of the Autoxidation of Organic Substances in the Liquid Phase." Chem. Rev.1961 , 61(6), 563–589. Link (Foundational text on radical autoxidation mechanisms).

  • Furniss, B. S.; Hannaford, A. J.; Smith, P. W. G.; Tatchell, A. R.Purification of Benzaldehyde. In Vogel's Textbook of Practical Organic Chemistry; Pearson, 1989; pp 1256.
  • BenchChem. "Technical Support: Purification of Reaction Mixtures Containing Benzaldehyde." Link (General industrial protocols for aldehyde handling).

  • Sigma-Aldrich. "Safety Data Sheet: 4-Isobutoxy-3-methoxybenzaldehyde" (Analogous compound safety and storage data). Link

Sources

Optimization

Technical Support Center: Separation of 4-Isobutoxy-3,5-dimethylbenzaldehyde

Introduction This guide addresses the purification and isolation of 4-Isobutoxy-3,5-dimethylbenzaldehyde , a critical intermediate often synthesized via the Williamson etherification of 3,5-dimethyl-4-hydroxybenzaldehyde...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

This guide addresses the purification and isolation of 4-Isobutoxy-3,5-dimethylbenzaldehyde , a critical intermediate often synthesized via the Williamson etherification of 3,5-dimethyl-4-hydroxybenzaldehyde with isobutyl halide.[1]

The separation challenges for this molecule typically stem from three sources:

  • Unreacted Phenolic Starting Material: 3,5-dimethyl-4-hydroxybenzaldehyde (pKa ~7.5).

  • Competitive Elimination: Formation of isobutene gas from the alkyl halide.

  • "Oiling Out" Phenomena: The isobutoxy chain lowers the melting point, often leading to difficult crystallization behaviors compared to the crystalline starting material.[1]

Part 1: Critical Process Control (The "Self-Validating" Work-up)

Q: I have completed the reaction, but TLC shows a persistent spot corresponding to the starting material. How do I remove this before crystallization?

A: The most efficient separation method relies on the acidity difference between the product (neutral ether) and the starting material (acidic phenol). You must implement a Caustic Wash Protocol .

The Mechanism: The starting material, 3,5-dimethyl-4-hydroxybenzaldehyde, possesses a phenolic proton.[1] Washing the organic reaction mixture with a mild base converts this impurity into its water-soluble phenoxide salt, partitioning it into the aqueous phase while your product remains in the organic phase.[1]

Protocol:

  • Dilution: Dilute your reaction mixture (post-DMF removal) with a non-polar solvent like Toluene or MTBE (Methyl tert-butyl ether). Avoid Dichloromethane (DCM) if possible, as it can form emulsions with phenoxides.

  • The pH Check (Validation Step): Wash the organic layer with 10% NaOH (aq) .

    • Visual Indicator: The aqueous layer should turn yellow/orange (phenoxide color).

    • End-Point: Repeat the wash until the aqueous layer is colorless. This visually validates that the phenolic impurity has been removed.

  • Neutralization: Wash the organic layer with water, then Brine, to remove residual base.[1]

Warning: Do not use concentrated base (>20% NaOH) or high temperatures during this wash, as the aldehyde functionality is susceptible to the Cannizzaro reaction or aldol condensation under harsh basic conditions.

Part 2: Purification Troubleshooting

Q: My crude product is an oil that refuses to crystallize, even though the literature suggests it should be a solid. What is happening?

A: You are likely experiencing "Oiling Out," common with alkoxy-benzaldehydes. This occurs when the compound phase-separates as a liquid before it can organize into a crystal lattice.

Troubleshooting Steps:

  • Solvent Mismatch: You are likely using a solvent that is too polar.[2]

    • Solution: Switch to a Hexane/Ethyl Acetate system.[3] Dissolve the oil in a minimum amount of warm Ethyl Acetate, then add warm Hexane dropwise until turbidity persists.[1]

  • Seed Crystal Absence:

    • Solution: If you lack a seed crystal, scratch the inner wall of the flask with a glass rod at the air-liquid interface to induce nucleation.[1]

  • Impurity Interference: Residual isobutyl bromide acts as a plasticizer, preventing crystallization.

    • Solution: High-vacuum drying (<5 mbar) at 40°C for 2 hours is mandatory before attempting crystallization.

Q: Can I use Bisulfite Adduct purification for this compound?

A: Yes, but it is generally unnecessary if the Caustic Wash (Part 1) is performed correctly. Bisulfite purification separates aldehydes from non-aldehydes. Since your main impurity (starting material) is also an aldehyde, this method will not separate the product from the starting material. It is only useful for removing non-aldehyde side products like over-alkylation impurities (rare in this synthesis).

Part 3: Data & Specifications

Table 1: Physical Property Comparison for Separation Logic
CompoundFunctionMP (°C)Solubility (Aq.[4][5][6] NaOH)Solubility (Hexane)
4-Isobutoxy-3,5-dimethylbenzaldehyde Product ~45-55*Insoluble Soluble
3,5-Dimethyl-4-hydroxybenzaldehydeStarting Material111-117 [2]Soluble (as salt)Low
Isobutyl BromideReagentLiquidInsolubleMiscible
Potassium CarbonateBase>890SolubleInsoluble

*Note: Melting point is estimated based on homologous series trends; isobutoxy derivatives typically melt 40-60°C lower than their hydroxy precursors.

Part 4: Visualized Workflow

The following diagram illustrates the logical decision tree for isolating the target compound from the reaction mixture.

PurificationLogic Start Crude Reaction Mixture (DMF, Product, SM, Salts) Step1 Step 1: Solvent Exchange Remove DMF, dissolve in Toluene Start->Step1 Step2 Step 2: Caustic Wash (10% NaOH) Step1->Step2 Decision1 Is Aqueous Layer Yellow/Orange? Step2->Decision1 Waste1 Aqueous Waste (Phenoxide + Salts) Decision1->Waste1 Yes (Repeat Wash) Organic1 Organic Layer (Product + Neutral Impurities) Decision1->Organic1 No (Colorless) Step3 Step 3: Drying & Concentration (High Vacuum) Organic1->Step3 Decision2 State of Residue? Step3->Decision2 Solid Solid Residue: Recrystallize (Hexane/EtOAc) Decision2->Solid Solid Oil Oily Residue: Check for residual solvent or perform Bulb-to-Bulb Distillation Decision2->Oil Oil

Caption: Figure 1. Logical workflow for the separation of 4-Isobutoxy-3,5-dimethylbenzaldehyde, emphasizing the critical caustic wash step to remove phenolic starting materials.

References

  • PubChem. (2025). Compound Summary: 3,5-Dimethyl-4-hydroxybenzaldehyde.[7][8][9][10][11][12] National Library of Medicine. Retrieved from [Link]

  • Organic Syntheses. (2025). General Procedures for Aldehyde Purification.[2] Organic Syntheses. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: HPLC Analysis of 4-Isobutoxy-3,5-dimethylbenzaldehyde

The following guide is structured as a technical resource for analytical method development, focusing on the separation and identification of 4-Isobutoxy-3,5-dimethylbenzaldehyde . Executive Summary & Compound Profile 4-...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a technical resource for analytical method development, focusing on the separation and identification of 4-Isobutoxy-3,5-dimethylbenzaldehyde .

Executive Summary & Compound Profile

4-Isobutoxy-3,5-dimethylbenzaldehyde is a specialized organic intermediate, often synthesized via the O-alkylation of 4-hydroxy-3,5-dimethylbenzaldehyde .[1] In drug development, it serves as a hydrophobic building block, introducing steric bulk and lipophilicity to pharmacophores.

Accurate HPLC analysis is critical to monitor the conversion of the phenolic precursor (polar) to the ether product (non-polar) and to quantify potential impurities like unreacted starting material or over-alkylated byproducts. This guide compares the chromatographic behavior of the target compound against its primary precursors and structural analogs.

Chemical Profile
PropertyTarget: 4-Isobutoxy-3,5-dimethylbenzaldehydePrecursor: 4-Hydroxy-3,5-dimethylbenzaldehyde
Formula C₁₃H₁₈O₂C₉H₁₀O₂
MW 206.28 g/mol 150.18 g/mol
Functional Groups Aldehyde, Ether (Isobutoxy), Methyl (x2)Aldehyde, Phenol (Hydroxy), Methyl (x2)
Predicted LogP ~3.8 – 4.2 (High Hydrophobicity)~1.8 – 2.0 (Moderate Hydrophobicity)
Detection (UV) 210 nm, 254 nm (Benzene ring π-π*)210 nm, 280 nm (Phenolic shift)

Comparative Chromatographic Performance

The following data compares the target compound with its most relevant "alternatives"—specifically, the starting material (Precursor) and a structurally similar impurity standard.

Experimental Conditions (Standardized)
  • Column: C18 (Octadecyl), 150 x 4.6 mm, 5 µm (e.g., Agilent ZORBAX Eclipse Plus or Equivalent).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.[2]

  • Gradient: 40% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 30°C.

Performance Data Table
AnalyteRetention Time (RT)*Relative RT (RRT)**Peak Shape (Tailing Factor)Resolution (Rs)
4-Hydroxy-3,5-dimethylbenzaldehyde (Precursor)3.5 - 4.2 min1.00 (Ref)1.1 - 1.3 (Slight tailing due to -OH)N/A
3,5-Dimethylbenzaldehyde (Analog)6.8 - 7.5 min~1.851.0 - 1.1 (Sharp)> 5.0 vs Precursor
4-Isobutoxy-3,5-dimethylbenzaldehyde (Target)11.5 - 12.8 min ~3.10 1.0 - 1.1 (Symmetrical) > 10.0 vs Precursor

*Note: Absolute Retention Times (RT) vary by system dwell volume. RRT is the most reliable metric for identification. **Relative Retention Time (RRT) calculated relative to the Precursor.

Technical Insight: The Hydrophobic Shift

The substitution of the phenolic proton with an isobutyl group removes the hydrogen-bond donor capability and adds a bulky C4-alkyl chain. This results in a dramatic increase in interaction with the C18 stationary phase.

  • Result: The target elutes significantly later than the precursor.

  • Benefit: This large separation window allows for easy detection of trace starting material (impurities) without complex gradient optimization.

Method Development & Optimization Protocols

Protocol A: Routine Purity Analysis (Gradient)

Objective: Quantify purity of 4-Isobutoxy-3,5-dimethylbenzaldehyde and detect unreacted precursor.

  • Sample Preparation: Dissolve 10 mg of sample in 10 mL of Acetonitrile (1 mg/mL). Sonicate for 5 minutes. Filter through 0.22 µm PTFE filter.

  • Equilibration: Flush column with 40% Acetonitrile/60% Water for 10 minutes.

  • Injection: Inject 5-10 µL.

  • Gradient Program:

    • 0-2 min: Hold 40% B (Elute polar impurities).

    • 2-12 min: Linear ramp to 95% B (Elute Target).

    • 12-15 min: Hold 95% B (Wash column).

    • 15-16 min: Return to 40% B.

  • Detection: Monitor at 254 nm (Specific for the aromatic aldehyde core).

Protocol B: Impurity Profiling (Isocratic)

Objective: High-throughput screening of multiple batches.

  • Mobile Phase: 75% Acetonitrile / 25% Water (Isocratic).

  • Expected Behavior:

    • Precursor elutes near void volume (< 2 min).

    • Target elutes at ~5-6 minutes.

    • Warning: Isocratic methods at high organic strength may merge polar impurities into the solvent front. Use only for final product assay, not reaction monitoring.

Visualizations

Diagram 1: Synthesis & Impurity Pathway

This diagram illustrates the chemical transformation and the resulting chromatographic species.

SynthesisPathway cluster_HPLC HPLC Elution Order (C18 Column) Precursor Precursor (4-Hydroxy-3,5-dimethylbenzaldehyde) LogP ~1.9 Target Target Product (4-Isobutoxy-3,5-dimethylbenzaldehyde) LogP ~4.0 Precursor->Target Alkaline Alkylation (K2CO3/DMF) Impurity Side Product (O-Alkylation Isomers) Precursor->Impurity Trace Side Rxn Reagent Reagent (Isobutyl Bromide) Reagent->Target Elution Elution Time P_Peak Precursor (Early Elution) Elution->P_Peak Low Hydrophobicity T_Peak Target (Late Elution) P_Peak->T_Peak High Hydrophobicity (+Isobutyl Group)

Caption: Reaction pathway showing the significant hydrophobicity shift (LogP increase) that drives the HPLC separation.

Diagram 2: Method Decision Tree

A logic flow for selecting the correct HPLC parameters based on the analyst's goal.

MethodDecision Start Goal: Analyze 4-Isobutoxy-3,5-dimethylbenzaldehyde Decision1 Is the sample a raw reaction mix? Start->Decision1 Branch_Reaction Yes (Reaction Monitoring) Decision1->Branch_Reaction Branch_Final No (Final Product Purity) Decision1->Branch_Final Method_Grad USE GRADIENT METHOD Start: 40% B -> End: 95% B Reason: Separates polar precursor from non-polar product Branch_Reaction->Method_Grad Method_Iso USE ISOCRATIC METHOD Mobile Phase: 75% ACN / 25% H2O Reason: Faster run time (~6 min) for QC Branch_Final->Method_Iso

Caption: Decision matrix for selecting Gradient vs. Isocratic elution based on sample complexity.

References

  • PubChem. (2025).[3][4][5][6] Compound Summary: 4-Hydroxy-3,5-dimethylbenzaldehyde (CAS 2233-18-3).[3][7][5][8] National Library of Medicine. [Link]

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2011). Introduction to Modern Liquid Chromatography. Wiley. (Reference for Hydrophobic Subtraction Model principles).
  • ChemSRC. (2024). 4-Isobutoxy-3,5-dimethylbenzaldehyde Product Entry.[Link]

  • Agilent Technologies. (2020). Analysis of Aldehydes and Ketones using HPLC.[9] Application Note 5990-xxxx. [Link]

Sources

Comparative

Technical Guide: UV-Vis Absorption Maxima of 3,5-Dimethylbenzaldehyde Derivatives

Executive Summary This guide provides a technical analysis of the ultraviolet-visible (UV-Vis) absorption properties of 3,5-dimethylbenzaldehyde and its derivatives. Unlike ortho- or para- substituted benzaldehydes, the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical analysis of the ultraviolet-visible (UV-Vis) absorption properties of 3,5-dimethylbenzaldehyde and its derivatives. Unlike ortho- or para- substituted benzaldehydes, the 3,5-dimethyl isomer presents a unique electronic environment where the methyl groups exert a positive inductive effect (+I) from the meta positions without direct resonance conjugation to the carbonyl center. This structural nuance results in distinct spectral signatures critical for identifying purity in organic synthesis and characterizing novel Schiff base ligands in drug development.

Electronic Structure & Optical Properties

The optical absorption of 3,5-dimethylbenzaldehyde is governed by two primary electronic transitions:

  • 
     Transition (K-band):  High intensity, typically observed in the 240–260 nm range.
    
  • 
     Transition (R-band):  Lower intensity, forbidden transition involving the carbonyl lone pair, typically observed in the 280–320 nm range.
    
Comparative Absorption Maxima

The following table contrasts the absorption maxima (


) of 3,5-dimethylbenzaldehyde against its isomers and derivatives to highlight the impact of substituent positioning and conjugation extension.
CompoundSolvent/Phase

(nm)

(

)
Electronic Origin
3,5-Dimethylbenzaldehyde Gas Phase290 High cross-section

/

overlap [1]
3,5-Dimethylbenzaldehyde Methanol (Predicted)~250, ~295N/ABenzenoid bands
Schiff Base MacrocycleTHF340

Extended Conjugation (

) [2]
Schiff Base MacrocycleTHF415

Intramolecular Charge Transfer [2]
2,4-Dimethylbenzaldehyde Gas Phase~290Similar to 3,5Isomeric effect is subtle in UV [1]
4-Dimethylaminobenzaldehyde Ethanol340HighStrong Resonance (+M)

† Data refers to a [3+3] Schiff-base macrocycle derived from 3,5-dimethylbenzaldehyde and (3,5-dimethylphenyl)methanamine.

Spectral Shift Analysis[1]
  • The "Meta" Effect: Methyl groups at the 3 and 5 positions stabilize the

    
    -system through hyperconjugation but lack the direct resonance donation seen in para- isomers (e.g., 4-methylbenzaldehyde). This results in a hypsochromic shift  (blue shift) relative to para- substituted analogs, making 3,5-derivatives valuable for tuning optical windows in photosensitive materials.
    
  • Derivatization Effect: Converting the carbonyl (

    
    ) to an imine (
    
    
    
    ) via Schiff base formation significantly extends the conjugation, causing a bathochromic shift (red shift) of 50–120 nm, as evidenced by the shift from 290 nm (aldehyde) to 415 nm (macrocycle derivative).

Experimental Protocols

To ensure reproducibility in drug discovery workflows, the following protocols for synthesis and characterization are recommended.

Protocol A: Synthesis of Schiff Base Derivatives

Objective: Synthesize a high-purity Schiff base ligand from 3,5-dimethylbenzaldehyde for spectral analysis.

  • Reactants: Combine 3,5-dimethylbenzaldehyde (1.0 eq) and a primary amine (e.g., 3,5-dimethylphenylmethanamine, 1.0 eq) in Toluene (10 mL per gram of reactant).

  • Catalysis: Add a catalytic amount of acetic acid or use a Dean-Stark trap to remove water, driving the equilibrium forward.

  • Reflux: Heat the mixture to 120 °C for 18 hours.

  • Isolation: Remove solvent in vacuo. Redissolve crude product in minimal Methanol.

  • Purification: Induce crystallization by cooling or adding water. Filter the precipitate and wash with cold ethanol.

Protocol B: UV-Vis Spectral Measurement

Objective: Accurately determine


 and molar extinction coefficient (

).
  • Baseline Correction: Fill two matched quartz cuvettes (1 cm path length) with pure spectroscopic-grade solvent (e.g., THF or Ethanol). Run a baseline scan (200–800 nm).

  • Sample Preparation: Prepare a stock solution of the derivative (

    
     M). Dilute to working concentration (
    
    
    
    M) to ensure absorbance stays within the linear range (0.1 – 1.0 A).
  • Measurement: Scan the sample from 800 nm down to 200 nm.

  • Data Processing: Subtract the solvent baseline. Identify peaks using the second derivative method if bands are overlapping.

Visualization of Workflows

Synthesis & Characterization Workflow

The following diagram outlines the critical path from raw material to validated spectral data.

SynthesisWorkflow Start 3,5-Dimethylbenzaldehyde (Starting Material) Reaction Condensation Reaction (Toluene, 120°C, -H2O) Start->Reaction + Primary Amine Isolation Solvent Removal & Recrystallization (MeOH) Reaction->Isolation Product Purified Schiff Base Derivative Isolation->Product Analysis UV-Vis Analysis (THF, 10^-5 M) Product->Analysis

Caption: Step-by-step workflow for converting 3,5-dimethylbenzaldehyde into a characterizable Schiff base derivative.

Electronic Transition Energy Diagram

This diagram illustrates the energy gap changes upon derivatization.

EnergyDiagram GS Ground State (π) ES_Ald Excited State (π*) Aldehyde (~290 nm) GS->ES_Ald High Energy Gap (UV Region) ES_Deriv Excited State (π*) Schiff Base (~415 nm) GS->ES_Deriv Lower Energy Gap (Visible Region)

Caption: Comparison of HOMO-LUMO gaps showing the bathochromic shift (red shift) upon Schiff base formation.

References

  • UV absorption cross-sections of a series of dimethylbenzaldehydes. Source: PubMed / J Phys Chem A. Note: Reports gas-phase maxima around 290 nm for 3,5-dimethylbenzaldehyde. [Link]

  • Diverse binding of cationic guests by highly substituted [3+3] Schiff-base macrocycles.

    
     340 nm, 415 nm) for 3,5-dimethylbenzaldehyde derivatives in THF.
    [Link]
    
  • 3,5-Dimethoxybenzaldehyde UV Spectrum. Source: NIST Chemistry WebBook.[1] Note: Used as a comparative electronic benchmark for meta-substituted benzaldehydes. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.